Cas no 1987286-77-0 (2-(Bromomethyl)-3-chloropyridine hydrobromide)
2-(Bromomethyl)-3-chloropyridine hydrobromide Chemical and Physical Properties
Names and Identifiers
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- 2-(Bromomethyl)-3-chloropyridine hydrobromide
- AMY17286
- 2-(bromomethyl)-3-chloropyridine;hydrobromide
- 2-(Bromomethyl)-3-chloropyridine--hydrogen bromide (1/1)
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- Inchi: 1S/C6H5BrClN.BrH/c7-4-6-5(8)2-1-3-9-6;/h1-3H,4H2;1H
- InChI Key: BQVXXJJMYICRQR-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC=CN=1)Cl.Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 89.1
- Topological Polar Surface Area: 12.9
2-(Bromomethyl)-3-chloropyridine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1561155-5g |
2-(Bromomethyl)-3-chloropyridine hydrobromide |
1987286-77-0 | 98% | 5g |
¥4685 | 2023-04-15 |
2-(Bromomethyl)-3-chloropyridine hydrobromide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2-(Bromomethyl)-3-chloropyridine hydrobromide
Comprehensive Overview of 2-(Bromomethyl)-3-chloropyridine hydrobromide (CAS No. 1987286-77-0)
2-(Bromomethyl)-3-chloropyridine hydrobromide (CAS No. 1987286-77-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a chloropyridine backbone, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries increasingly seek this compound due to its versatility in cross-coupling reactions and functional group transformations, aligning with the growing demand for high-purity chemical intermediates in drug discovery.
The compound’s significance is underscored by its role in developing small-molecule inhibitors and heterocyclic derivatives, which are pivotal in targeting enzyme pathways. Recent trends in AI-driven drug design and computational chemistry have amplified interest in such building blocks, as they enable rapid prototyping of novel therapeutic candidates. Searches for "2-(Bromomethyl)-3-chloropyridine applications" or "CAS 1987286-77-0 synthesis" reflect its relevance in modern medicinal chemistry workflows.
From a technical perspective, 2-(Bromomethyl)-3-chloropyridine hydrobromide exhibits excellent reactivity in nucleophilic substitutions, facilitating the introduction of pyridine-based motifs into complex architectures. This property is critical for designing covalent inhibitors, a hot topic in oncology and antiviral research. Its hydrobromide salt form enhances stability, addressing common challenges in handling reactive intermediates—a frequent query among chemists exploring "pyridine derivatives stability."
Environmental and safety considerations are also paramount. While not classified as hazardous under standard guidelines, proper handling protocols for brominated compounds are emphasized in literature, resonating with searches like "safe handling of halogenated intermediates." The compound’s compatibility with green chemistry principles—such as solvent optimization—further aligns with industry shifts toward sustainable practices.
In summary, 2-(Bromomethyl)-3-chloropyridine hydrobromide (CAS No. 1987286-77-0) bridges academic innovation and industrial applications, driven by its structural adaptability and relevance to cutting-edge research. Its integration into high-throughput screening and fragment-based drug discovery underscores its enduring value in scientific advancement.
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